2-((4-amino-6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[4-amino-6-[(4-methylphenyl)methyl]-5-oxo-1,2,4-triazin-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N5O3S/c1-3-29-17-10-8-16(9-11-17)23-19(27)13-30-21-25-24-18(20(28)26(21)22)12-15-6-4-14(2)5-7-15/h4-11H,3,12-13,22H2,1-2H3,(H,23,27)
• InChI Key: GCOATJCRKBJNRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2N)CC3=CC=C(C=C3)C
• Molecular Formula: C21H23N5O3S
• Molecular Weight: 425.5 g/mol

Description

2-((4-amino-6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N5O3S and its molecular weight is 425.51. The purity is usually 95%.
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Scientific Research Applications

Novel Heterocyclic Compounds Synthesis

Research by Abu‐Hashem et al. (2020) delves into the synthesis of novel heterocyclic compounds, including 1,3,5-triazines and thiazolopyrimidines, derived from visnaginone and khellinone. These compounds demonstrate significant anti-inflammatory and analgesic activities, highlighting their potential as cyclooxygenase-1/2 (COX-1/2) inhibitors. Such research underpins the development of new therapeutic agents targeting inflammation and pain management, showcasing the diverse applications of triazine derivatives in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activities

Bektaş et al. (2007) explored the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives. Their work demonstrates the potential of such compounds to inhibit the growth of various microorganisms, which is crucial for developing new antibiotics and antiseptics. This underscores the significance of triazine and related derivatives in combating microbial resistance, an ongoing challenge in the pharmaceutical industry (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Chemoselective Synthesis

Magadum and Yadav (2018) reported on the chemoselective acetylation of 2-aminophenol using immobilized lipase, leading to the synthesis of N-(2-hydroxyphenyl)acetamide. This process exemplifies the application of biocatalysis in achieving selective chemical transformations, offering environmentally friendly alternatives to traditional chemical synthesis methods. Such methodologies are pivotal in the sustainable production of pharmaceuticals and fine chemicals, highlighting the role of enzyme catalysis in modern synthetic chemistry (Magadum & Yadav, 2018).